8-(3-Chlorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(3-chlorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C13H14ClN3O4S/c14-9-2-1-3-10(8-9)22(20,21)17-6-4-13(5-7-17)11(18)15-12(19)16-13/h1-3,8H,4-7H2,(H2,15,16,18,19)
• InChI Key: DERYMXKXMSALKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC(=O)N2)S(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C13H14ClN3O4S
• Molecular Weight: 343.79 g/mol

Description

8-(3-Chlorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as CBTSD, is a chemical compound that has been extensively studied for its potential use in scientific research. CBTSD is a spirocyclic compound that is synthesized through a multi-step process. In

Scientific Research Applications

Selective Antagonists for 5-HT2C Receptor

One notable application of compounds structurally related to 8-(3-Chlorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is in the development of selective antagonists for the 5-HT2C receptor. Weinhardt et al. (1996) identified benzenesulfonyl derivatives of m-aminovalerophenones, which incorporate a 1,3,8-triazaspiro[4.5]decane-2,4-dione structure, as the first known selective ligands for this receptor, providing valuable insights into the structure-activity relationships within this series (Weinhardt, Bonhaus, & de Souza, 1996).

Antimicrobial and Detoxification Applications

Ren et al. (2009) explored the antimicrobial and detoxification potential of a related compound, TTDD diol, which shares structural similarities with 8-(3-Chlorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. They synthesized and applied this compound onto cotton fabrics, demonstrating its effectiveness in killing Staphylococcus aureus and Escherichia coli, as well as in detoxifying chemical mustard simulants (Ren, Akdag, Kocer, Worley, Broughton, & Huang, 2009).

Crystal Structure Analysis

The crystal structure of compounds related to 8-(3-Chlorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been a subject of research as well. Rohlíček et al. (2010) conducted a study on Alaptide, which contains a similar diazaspiro[4.5]decane structure. They examined its conformation and how the connected rings adopt specific conformations, contributing to the understanding of molecular structures in this class (Rohlíček, Maixner, Pažout, Hušák, Cibulková, & Kratochvíl, 2010).

Anticonvulsant Activity

The anticonvulsant activity of N-aryl piperazine derivatives of azaspiro[4.5]decane-1,3-dione, a compound similar to the one , was investigated by Obniska et al. (2006). They synthesized a series of derivatives and evaluated their neurotoxic and anticonvulsant properties, contributing to the development of potential therapeutic agents (Obniska, Kamiński, & Tatarczyńska, 2006).